Cas no 1003587-71-0 (2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine)

2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine structure
1003587-71-0 structure
Product Name:2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
CAS No:1003587-71-0
MF:C9H11ClN2
MW:182.650040864944
MDL:MFCD11518946
CID:1026824
PubChem ID:24959272
Update Time:2025-04-20

2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine
    • 6-CHLOROPYRIDO[3,4-D]PYRIMIDINE
    • AK-27378
    • ANW-69436
    • CTK8C2985
    • KB-229964
    • MolPort-009-197-200
    • 2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
    • AKOS006323250
    • SB12861
    • P11147
    • DTXSID50648072
    • CS-0054099
    • 2-chloro-6,7,8,9-tetrahydro-5H-pyri do[2,3-d]azepine
    • 2-chloro-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine,hydrochloride
    • YJXAQEUSLQZWLO-UHFFFAOYSA-N
    • 1003587-71-0
    • SCHEMBL4203489
    • 6,7,8,9-Tetrahydro-2-chloro-5H-pyrido[2,3-d]azepine
    • DB-058351
    • MDL: MFCD11518946
    • Inchi: 1S/C9H11ClN2/c10-9-2-1-7-3-5-11-6-4-8(7)12-9/h1-2,11H,3-6H2
    • InChI Key: YJXAQEUSLQZWLO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(CCNCC2)N=1

Computed Properties

  • Exact Mass: 182.0610761g/mol
  • Monoisotopic Mass: 182.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 24.9Ų

2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM374553-1g
2-Chloro-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine
1003587-71-0 95%+
1g
$1865 2022-06-14
eNovation Chemicals LLC
Y1095946-100mg
2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
1003587-71-0 97%
100mg
$815 2024-05-23
eNovation Chemicals LLC
Y1095946-250MG
2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
1003587-71-0 97%
250mg
$1220 2024-05-23
eNovation Chemicals LLC
Y1095946-500MG
2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
1003587-71-0 97%
500mg
$1630 2024-05-23
eNovation Chemicals LLC
Y1095946-1G
2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
1003587-71-0 97%
1g
$2040 2024-05-23
eNovation Chemicals LLC
Y1095946-5G
2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
1003587-71-0 97%
5g
$6125 2024-05-23
eNovation Chemicals LLC
Y1095946-10G
2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
1003587-71-0 97%
10g
$10210 2024-05-23
Alichem
A029192656-1g
2-Chloro-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine
1003587-71-0 95%
1g
$1958.40 2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08187-100MG
2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
1003587-71-0 97%
100MG
¥ 3,121.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08187-250MG
2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
1003587-71-0 97%
250MG
¥ 4,996.00 2023-03-30

2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine Related Literature

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